1-(3,4-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one

• IUPAC Name: 2-(4-bromophenyl)-1-(3,4-difluorophenyl)-6-phenyl-6,7-dihydro-5H-indol-4-one
• InChI: InChI=1S/C26H18BrF2NO/c27-19-8-6-17(7-9-19)24-15-21-25(30(24)20-10-11-22(28)23(29)14-20)12-18(13-26(21)31)16-4-2-1-3-5-16/h1-11,14-15,18H,12-13H2
• InChI Key: JQIBURAOXQNVKD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1N(C(=C2)C3=CC=C(C=C3)Br)C4=CC(=C(C=C4)F)F)C5=CC=CC=C5
• Molecular Formula: C26H18BrF2NO
• Molecular Weight: 478.3 g/mol

Description

1-(3,4-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one, also known as 4-bromo-3,4-difluorophenyl-6-phenyl-5,6,7-trihydroindol-4-one, is a chemical compound that is used in a variety of scientific research applications. It is a relatively new compound with a unique chemical structure that has the potential to be used in a wide range of experiments.

Scientific Research Applications

Synthesis and Spectroscopic Properties

Research has been conducted on the synthesis and characterization of new thiourea derivatives, including compounds related to 1-(3,4-Difluorophenyl)-2-(4-bromophenyl)-6-phenyl-5,6,7-trihydroindol-4-one. These compounds have been synthesized and characterized by elemental analysis, IR and NMR spectroscopy. The study highlights the significance of fluorine, bromide, or iodine atoms in enhancing the anti-pathogenic activity of these compounds, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm formation capabilities (Limban, Marutescu, & Chifiriuc, 2011).

Polymerization and Material Science

Further research delves into the polymerization processes initiated by superacids and the complexation of trifluoromethanesulphonates, showing the potential of using fluoro-substituted compounds in the development of advanced materials. This research is foundational for understanding how various functional groups, including bromine and fluorine, influence the properties and reactivity of chemical compounds in material science applications (Souverain, Leborgne, Sauvet, & Sigwalt, 1980).

Electronic and Optical Materials

Another area of application is in the synthesis and characterization of diperfluorooctyl-substituted phenylene-thiophene oligomers, which have been studied for their potential as n-type semiconductors. These materials show promise for use in organic field-effect transistors and transistor nonvolatile memory elements, demonstrating the relevance of fluoro-substituted compounds in electronic and optical materials (Facchetti, Letizia, Yoon, Mushrush, Katz, & Marks, 2004).

Dielectric and Optical Properties

Research on the effects of internal linkage groups of fluorinated diamine on the optical and dielectric properties of polyimide thin films explores how the incorporation of fluorine and other halogens affects the physical properties of polymers. This is crucial for developing materials with specific optical and electronic characteristics (Jang, Shin, Choi, Park, & Han, 2007).